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Compound of Interest

Compound Name: ATX-1905

Cat. No.: B15573063 Get Quote

Disclaimer: As no specific Safety Data Sheet (SDS) is available for "ATX-1905," the following

guidance is based on established best practices for handling potent, investigational

pharmaceutical compounds. A compound-specific risk assessment must be conducted before

any handling of ATX-1905.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in handling the investigational compound ATX-1905.

Adherence to these procedural guidelines is paramount to ensure personnel safety and

maintain experimental integrity.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against exposure to potent compounds like ATX-1905. The following table summarizes

the recommended PPE.[1]
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for procedures

with a high likelihood of

aerosol or dust generation.

Full-facepiece PAPRs can offer

high Assigned Protection

Factors (APFs), potentially up

to 1000.[1][2]

Reusable Half or Full-

Facepiece Respirator

To be used with appropriate

particulate filters (P100/FFP3).

A proper fit test is mandatory

before use.[1]

Disposable Respirators (e.g.,

N95, FFP2)

Suitable only for low-risk

activities and not

recommended as primary

protection when handling

highly potent compounds.[1]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or at regular

intervals.[1]

Body Protection Disposable Coveralls

Recommended to be made

from materials such as Tyvek®

or microporous film to protect

against chemical splashes and

dust.[1]

Dedicated Lab Coat

A disposable or professionally

laundered lab coat should be

worn over personal clothing.[1]

Eye Protection Safety Goggles or a Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.[1]

Foot Protection Disposable Shoe Covers

Must be worn in the

designated handling area and

removed before exiting.[1]

Operational Plan: Handling and Experimental
Workflow
A systematic approach is essential for the safe handling of potent investigational compounds.

2.1. Pre-Handling Preparations

Decontamination Solution: Ensure a validated decontamination solution is readily available in

the work area.[1]

Waste Disposal: Prepare clearly labeled, sealed waste containers for all anticipated waste

streams (solid, liquid, sharps).[1]

PPE Donning: All required PPE must be donned in the correct sequence in a designated

clean area or anteroom before entering the handling zone.[1]

2.2. Compound Handling

Weighing and Aliquoting: Whenever feasible, use a closed system for weighing and

transferring ATX-1905. For powders, employ techniques that minimize dust generation, such

as gentle scooping.[1]

Containment: Keep containers with ATX-1905 covered as much as possible during handling.

[1]

2.3. Post-Handling Procedures

Decontamination: Thoroughly decontaminate all surfaces and equipment with a validated

cleaning agent after handling is complete.[1]
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PPE Doffing: Remove PPE in a designated doffing area, taking care to avoid self-

contamination. Dispose of all single-use PPE in the appropriate hazardous waste container.

[1]
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Figure 1. A logical workflow for the safe handling of ATX-1905.
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Emergency Procedures: Chemical Spill
In the event of a spill, a swift and organized response is critical to mitigate exposure and

contamination.

3.1. Immediate Actions

Alert Personnel: Immediately notify all individuals in the vicinity of the spill.[1]

Evacuate Area: If the spill is large or poses an immediate respiratory hazard, evacuate the

area.

Assess the Spill: From a safe distance, determine the nature and extent of the spill. Do not

attempt to clean up a large or highly volatile spill without proper training and equipment.

3.2. Spill Containment and Cleanup (for minor, manageable spills)

Contain the Spill: Use a chemical spill kit to contain the spill, working from the outside in.[1]

Absorb/Neutralize: Apply the appropriate absorbent or neutralizing agent as specified for the

chemical class of ATX-1905.

Collect Waste: Carefully collect all contaminated materials (absorbents, PPE, etc.) and place

them in a labeled hazardous waste container.

Decontaminate: Clean the spill area with a validated decontamination solution.

3.3. Post-Spill Procedures

Report the Incident: Report the spill to the appropriate environmental health and safety

personnel.

Seek Medical Attention: If exposure occurs, seek immediate medical attention. For skin or

eye contact, flush the affected area with copious amounts of water for at least 15 minutes.[3]

[4]
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Figure 2. Emergency workflow for a chemical spill of ATX-1905.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15573063?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
The disposal of investigational drugs like ATX-1905 must comply with federal, state, and local

regulations to prevent environmental contamination and ensure safety.[5][6]

4.1. Waste Segregation and Collection

All materials contaminated with ATX-1905, including empty vials, used PPE, and cleaning

materials, must be disposed of as hazardous waste.[1]

Use designated, clearly labeled, and sealed containers for hazardous waste collection.[5]

4.2. Storage of Hazardous Waste

Hazardous waste containers must be stored in a designated Satellite Accumulation Area

(SAA).[5]

The SAA should be a secure, locked area with controlled access.[5]

Regular inspections of the SAA and waste containers are required.[5]

4.3. Final Disposition

The disposal of investigational drug waste is typically handled by a licensed hazardous

waste vendor.[5][7]

All investigational drug waste will likely be incinerated at an EPA-permitted facility.[5][7]

Maintain meticulous records of all waste disposal activities.[5]
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Waste Stream Container Type
Labeling
Requirement

Storage
Location

Disposal
Method

Solid Waste

(PPE,

consumables)

Lined, puncture-

resistant,

sealable

container

"Hazardous

Waste" with the

chemical name

"ATX-1905" and

associated

hazards.[5]

Satellite

Accumulation

Area (SAA)

Incineration via a

licensed

hazardous waste

vendor.

Liquid Waste

(solvents, etc.)

Compatible,

sealed, and

vented container

"Hazardous

Waste" with the

chemical name

"ATX-1905" and

associated

hazards.[5]

Satellite

Accumulation

Area (SAA)

Incineration via a

licensed

hazardous waste

vendor.

Sharps (needles,

etc.)

Puncture-proof

sharps container

"Hazardous

Waste - Sharps"

with the chemical

name "ATX-

1905".

Satellite

Accumulation

Area (SAA)

Incineration via a

licensed

hazardous waste

vendor.

Unused/Expired

ATX-1905

Original or

compatible

sealed container

"Hazardous

Waste" with the

chemical name

"ATX-1905" and

associated

hazards.[5]

Satellite

Accumulation

Area (SAA)

Return to

sponsor or

incinerate per

protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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